![molecular formula C20H22Cl2N2S B5036409 6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione](/img/structure/B5036409.png)
6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a pyrimidine derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for various research studies.
Mechanism of Action
The mechanism of action of 6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione involves the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and physiological effects:
This compound exhibits a range of biochemical and physiological effects. This compound has been shown to have antioxidant properties, which can help in the prevention of oxidative stress-related diseases. Additionally, this compound has been shown to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione in lab experiments include its high purity and yield, as well as its well-established synthesis method. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione. One potential direction is the investigation of its potential therapeutic applications in the treatment of cancer. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity. Finally, the development of more efficient synthesis methods for this compound could lead to its wider use in various research studies.
Synthesis Methods
The synthesis of 6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione involves the reaction of 2,4-dichlorobenzaldehyde and 1-adamantanamine in the presence of a base catalyst. The resulting intermediate is then reacted with thiourea to yield the final product. This synthesis method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
The potential therapeutic applications of 6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-2(1H)-pyrimidinethione have been extensively studied in various research studies. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
6-(1-adamantyl)-4-(2,4-dichlorophenyl)-3,4-dihydro-1H-pyrimidine-2-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2N2S/c21-14-1-2-15(16(22)6-14)17-7-18(24-19(25)23-17)20-8-11-3-12(9-20)5-13(4-11)10-20/h1-2,6-7,11-13,17H,3-5,8-10H2,(H2,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDYJTOAEOCFCDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C4=CC(NC(=S)N4)C5=C(C=C(C=C5)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.